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Compound of Interest

Compound Name: 1-Pentanethiol

Cat. No.: B094126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental framework for the formation and

characterization of 1-pentanethiol self-assembled monolayers (SAMs). The protocols outlined

below are foundational for creating well-defined, hydrophobic surfaces on gold substrates,

which are instrumental in various fields including biosensing, nanotechnology, and fundamental

surface science.

Introduction
Self-assembled monolayers (SAMs) of alkanethiols on gold are highly organized molecular

layers formed by the spontaneous chemisorption of the thiol headgroup onto the gold surface.

The alkyl chains then align and pack closely due to van der Waals interactions, creating a

dense and stable monolayer. 1-Pentanethiol, a five-carbon chain alkanethiol, forms a

hydrophobic monolayer, which can serve as a foundational surface for further functionalization

or for studying interfacial phenomena. The successful formation of a high-quality SAM is

critically dependent on pristine substrate cleanliness and controlled assembly conditions.[1]

Experimental Workflow
The overall process for forming and characterizing a 1-pentanethiol monolayer is a sequential

procedure involving substrate preparation, monolayer deposition, and subsequent analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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